Cas no 16527-05-2 (Propane-2,2-diylbis(4,1-phenylene) bis(2-hydroxybenzoate))

Propane-2,2-diylbis(4,1-phenylene) bis(2-hydroxybenzoate) is a bisphenol-based diester compound featuring two salicylate functional groups. Its molecular structure imparts notable thermal stability and UV absorption properties, making it suitable for applications in polymer stabilization and protective coatings. The compound's bifunctional design enhances compatibility with various resin systems, while the phenolic hydroxyl groups contribute to antioxidant activity. Its rigid aromatic backbone provides mechanical strength when incorporated into polymeric matrices. The balanced hydrophobicity and polarity of this molecule allow for controlled solubility in organic solvents, facilitating formulation flexibility. These characteristics make it a versatile intermediate for advanced material synthesis, particularly in high-performance additives and specialty polymers.

Propane-2,2-diylbis(4,1-phenylene) bis(2-hydroxybenzoate) structure

16527-05-2 structure

Product name:Propane-2,2-diylbis(4,1-phenylene) bis(2-hydroxybenzoate)

CAS No:16527-05-2

MF:C₂₉H₂₄O₆

MW:468.4973

MDL:MFCD29918514

CID:227746

PubChem ID:252035

Propane-2,2-diylbis(4,1-phenylene) bis(2-hydroxybenzoate) Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,2-hydroxy-, 1,1'-[(1-methylethylidene)di-4,1-phenylene] ester
- [4-[2-[4-(2-hydroxybenzoyl)oxyphenyl]propan-2-yl]phenyl] 2-hydroxybenzoate
- AC1L5L5Z
- AC1Q614B
- AG-K-47602
- AR-1L2185
- CTK4D2037
- NSC73184
- NSC-73184
- propane-2,2-diyldibenzene-4,1-diyl bis(2-hydroxybenzoate)
- SureCN3830500
- Propane-2,2-diylbis(4,1-phenylene) bis(2-hydroxybenzoate)
- AK343196
- 4-{2-[4-(2-hydroxybenzoyloxy)phenyl]propan-2-yl}phenyl 2-hydroxybenzoate
- Benzo
- Benzoic acid, 2-hydroxy-, 1,1'-[(1-methylethylidene)di-4,1-phenylene] ester
- DTXSID50291108
- DM-0705
- SCHEMBL3830500
- Propane-2,2-diylbis(4,1-phenylene)bis(2-hydroxybenzoate)
- 16527-05-2
- AKOS027340085
- A11477
- MDL： MFCD29918514
- Inchi： 1S/C29H24O6/c1-29(2,19-11-15-21(16-12-19)34-27(32)23-7-3-5-9-25(23)30)20-13-17-22(18-14-20)35-28(33)24-8-4-6-10-26(24)31/h3-18,30-31H,1-2H3
- InChI Key： HEIPCDMHAQLHKV-UHFFFAOYSA-N
- SMILES： O(C(C1=C([H])C([H])=C([H])C([H])=C1O[H])=O)C1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])OC(C1=C([H])C([H])=C([H])C([H])=C1O[H])=O

Computed Properties

Exact Mass: 468.15732
Monoisotopic Mass: 468.15728848g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 35
Rotatable Bond Count: 8
Complexity: 646
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 93.1
XLogP3: 7.9

Experimental Properties

PSA: 93.06
LogP: 5.86210

Propane-2,2-diylbis(4,1-phenylene) bis(2-hydroxybenzoate) Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A019096901-1g	Propane-2,2-diylbis(4,1-phenylene) bis(2-hydroxybenzoate)	16527-05-2	97%	1g	470.40 USD	2021-06-17
Cooke Chemical	M2670547-100mg	Propane-2,2-diylbis(4,1-phenylene)bis(2-hydroxybenzoate)	16527-05-2	95%	100mg	RMB 812.80	2025-02-20
1PlusChem	1P001WII-1g	Benzoic acid, 2-hydroxy-, 1,1'-[(1-methylethylidene)di-4,1-phenylene] ester	16527-05-2	95%	1g	$522.00	2024-06-19
A2B Chem LLC	AA87994-1g	Propane-2,2-diylbis(4,1-phenylene) bis(2-hydroxybenzoate)	16527-05-2	95%	1g	$587.00	2024-04-20
A2B Chem LLC	AA87994-250mg	Propane-2,2-diylbis(4,1-phenylene) bis(2-hydroxybenzoate)	16527-05-2	95%	250mg	$241.00	2024-04-20
eNovation Chemicals LLC	D582646-250mg	[4-[2-[4-(2-hydroxybenzoyl)oxyphenyl]propan-2-yl]phenyl] 2-hydroxybenzoate	16527-05-2	95%	250mg	$335	2025-02-20
eNovation Chemicals LLC	D582646-500mg	[4-[2-[4-(2-hydroxybenzoyl)oxyphenyl]propan-2-yl]phenyl] 2-hydroxybenzoate	16527-05-2	95%	500mg	$460	2025-02-20
eNovation Chemicals LLC	D582646-1g	[4-[2-[4-(2-hydroxybenzoyl)oxyphenyl]propan-2-yl]phenyl] 2-hydroxybenzoate	16527-05-2	95%	1g	$769	2025-02-20
eNovation Chemicals LLC	D582646-500mg	[4-[2-[4-(2-hydroxybenzoyl)oxyphenyl]propan-2-yl]phenyl] 2-hydroxybenzoate	16527-05-2	95%	500mg	$460	2025-02-27
eNovation Chemicals LLC	D582646-500mg	[4-[2-[4-(2-hydroxybenzoyl)oxyphenyl]propan-2-yl]phenyl] 2-hydroxybenzoate	16527-05-2	95%	500mg	$460	2024-05-24